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Compound of Interest

Compound Name: 3-Phenoxyphenylacetonitrile

Cat. No.: B179426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Phenoxyphenylacetonitrile, a

key chemical intermediate. The document details its physicochemical properties, safety and

toxicological data, primary applications, and generalized experimental workflows for its

synthesis and analysis.

Physicochemical Properties
3-Phenoxyphenylacetonitrile is an organic compound that typically presents as a colorless oil

or liquid.[1][2] Its aromatic structure, featuring both a phenoxy group and an acetonitrile

functional group, makes it a valuable building block in organic synthesis.[2]

Below is a summary of its key physicochemical properties:
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Property Value Source

CAS Number 51632-29-2 [1][2][3]

Molecular Formula C₁₄H₁₁NO [1][2][3]

Molecular Weight 209.24 g/mol [1][3]

Boiling Point 137 °C at 0.3 mmHg [1][3]

Density 1.124 g/mL at 25 °C [1][3]

Refractive Index (n20/D) 1.578 [1][3]

Flash Point >110 °C (>230 °F) [1]

Solubility

Slightly soluble in Chloroform

and Ethyl Acetate.[1] Limited

solubility in water is expected

due to its hydrophobic phenyl

groups.[2]

[1][2]

Physical Form Oil / Liquid [1][2]

Color Colorless [1]

Storage Temperature
Room Temperature, sealed in

a dry environment.
[1]

Safety and Toxicological Data
As a nitrile-containing compound, 3-Phenoxyphenylacetonitrile requires careful handling. The

primary hazards are associated with acute toxicity if swallowed, inhaled, or in contact with skin,

as well as causing skin and eye irritation.
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Hazard Information Details Source

GHS Signal Word Warning [4]

Hazard Statements

H302: Harmful if swallowed.[4]

H312: Harmful in contact with

skin.[4] H315: Causes skin

irritation.[4] H319: Causes

serious eye irritation.[4] H332:

Harmful if inhaled.[4] H335:

May cause respiratory

irritation.[4]

[4]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Note: Specific LD50/LC50 toxicological data for 3-Phenoxyphenylacetonitrile is not readily

available in the provided search results.[5]

Core Applications and Significance
3-Phenoxyphenylacetonitrile is a significant intermediate in the synthesis of various

agrochemicals and pharmaceuticals.[2]

Pyrethroid Insecticides: Its most notable application is as a precursor in the production of

synthetic pyrethroids, such as Deltamethrin, Esfenvalerate, and Fenpropathrin.[1][6] The

related compound, 3-phenoxymandelonitrile, which can be synthesized from 3-

phenoxybenzaldehyde, serves as a crucial alcohol component in the ester structure of these

insecticides.[6]
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Pharmaceutical Research: It is used in the preparation of pyrimidine derivatives that act as

inhibitors of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD), indicating its

utility in drug discovery and development.[1]
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Caption: Logical relationship of 3-Phenoxyphenylacetonitrile to its applications.

Experimental Protocols and Methodologies
Detailed, peer-reviewed experimental protocols for the specific synthesis and analysis of 3-
Phenoxyphenylacetonitrile were not found in the initial search. However, based on standard

organic chemistry principles and methods for related compounds, generalized workflows can

be proposed.

The synthesis of arylacetonitriles often involves the cyanation of a corresponding benzyl halide

or alcohol. For 3-Phenoxyphenylacetonitrile, a plausible route involves the reaction of a 3-

phenoxybenzyl derivative with a cyanide salt.
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Caption: Generalized workflow for the synthesis of 3-Phenoxyphenylacetonitrile.
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The analysis of 3-Phenoxyphenylacetonitrile, particularly in complex matrices like

environmental or biological samples, would likely follow standard procedures for semi-volatile

organic compounds. Gas Chromatography (GC) coupled with Mass Spectrometry (MS) is a

common and effective method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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